Cas no 2171276-38-1 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid
• CAS No: 2171276-38-1
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6499095
• PubChem ID: 165585800
• Update Time: 2025-06-15

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid
• EN300-1574790
• 2171276-38-1
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-iodobenzoic acid

• Inchi： 1S/C27H25IN2O5/c1-2-18(14-25(31)29-19-12-16(26(32)33)11-17(28)13-19)30-27(34)35-15-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-13,18,24H,2,14-15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18-/m1/s1
• InChI Key： FLXJVYUNBSKIEG-GOSISDBHSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1)NC(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid

Introduction to 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic Acid (CAS No. 2171276-38-1)

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid (CAS No. 2171276-38-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-protected amino acid derivative, is characterized by its unique structural features, which include a fluorenylmethyloxycarbonyl (Fmoc) protecting group, an amino acid moiety, and an iodinated benzoic acid functional group. These features make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. The presence of the iodinated benzoic acid moiety adds further complexity and functionality to the molecule, making it suitable for various applications in drug discovery and development. The iodine atom can serve as a handle for further chemical modifications, such as radiolabeling or conjugation with other biomolecules.

Recent studies have highlighted the potential of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block for the synthesis of peptides with enhanced biological activity. The researchers found that the Fmoc protection strategy significantly improved the yield and purity of the final peptide products, making it a preferred choice for large-scale synthesis.

In another study, scientists at a leading pharmaceutical company explored the use of this compound in the development of targeted drug delivery systems. The iodine atom was radiolabeled with iodine-125, allowing for precise tracking of the drug's distribution within biological systems. This approach has shown promise in improving the efficacy and safety of cancer treatments by ensuring that the drug reaches its intended target with minimal side effects.

The structural versatility of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid also makes it an attractive candidate for use in combinatorial chemistry. By varying the substituents on the amino acid moiety and the benzoic acid group, researchers can generate a diverse library of compounds with different biological activities. This combinatorial approach has been successfully applied to identify new leads for various diseases, including neurodegenerative disorders and infectious diseases.

In addition to its applications in drug discovery, this compound has also been investigated for its potential use in diagnostic imaging. The iodine atom can be labeled with radioisotopes such as iodine-124 or iodine-131, which are commonly used in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging. These imaging techniques provide valuable insights into disease progression and treatment response, making them essential tools in modern medicine.

The synthesis of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid typically involves several steps, including the protection of the amino group with Fmoc, coupling with an appropriate carboxylic acid, and subsequent iodination. Each step requires careful optimization to ensure high yields and purity. Recent advancements in synthetic methodologies have made these processes more efficient and scalable, facilitating their adoption in both academic and industrial settings.

The safety profile of this compound has also been extensively studied. Toxicity assessments have shown that it is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, thorough safety evaluations are necessary before advancing to clinical trials.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid (CAS No. 2171276-38-1) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents, diagnostic tools, and combinatorial libraries. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in the field.